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Compound of Interest

Compound Name: 3-Benzylpyridine

Cat. No.: B1203931

For Researchers, Scientists, and Drug Development Professionals
Introduction

3-Benzylpyridine is a heterocyclic aromatic organic compound with the chemical formula
Ci12H11N. It consists of a pyridine ring substituted with a benzyl group at the 3-position. This
compound serves as a valuable building block in organic synthesis, particularly in the
pharmaceutical and agrochemical industries, due to its utility in the construction of more
complex molecular architectures. A thorough understanding of its physical properties is
essential for its effective handling, application in synthetic protocols, and for the
characterization of its derivatives. This guide provides a comprehensive overview of the core
physical properties of 3-Benzylpyridine, detailed experimental protocols for their
determination, and a logical workflow for its characterization.

Core Physical Properties

The physical characteristics of 3-Benzylpyridine have been reported across various sources.
A summary of these key quantitative data is presented below for easy comparison. It is
important to note the variations in reported values, which can arise from differences in
experimental conditions and sample purity.

Table 1: Summary of Physical Properties of 3-Benzylpyridine
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Property Value Source(s)
Molecular Formula Ci12H11N [L1121[31[4115]
Molecular Weight 169.22 g/mol [1112][3][5]

169.227 g/mol

[1]

169.23 g/mol

[5]L6]

Appearance

Colorless to pale yellow liquid

[1]

White or Colorless to Light
yellow powder to lump to clear
liquid

[1]

Off-white to yellow Solid

[3]

Melting Point

-20 °C

[1]

34 °C

[3][6]

29.0t033.0 °C

Boiling Point approx. 220-225 °C [1]
287 °C [6]

286-287 °C [31[4]

Density 1.0610 g/cm3 [31[7]

Refractive Index

1.5818 (estimate)

[3]7]

pKa 5.40 + 0.10 (Predicted) [11317]
Sparingly soluble in water;

Solubility Soluble in organic solvents [1]
such as ethanol and ether.

Flash Point 30°C 3114171

Experimental Protocols
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The determination of the physical properties of a compound like 3-Benzylpyridine follows

established laboratory procedures. Below are detailed methodologies for key experiments.

Determination of Melting Point

The melting point is a critical indicator of a substance's purity.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Spatula

Mortar and pestle (if sample is crystalline)

Thermometer (calibrated)

Procedure:

Sample Preparation: If the 3-Benzylpyridine sample is solid, ensure it is dry and finely
powdered. A small amount is crushed into a fine powder using a mortar and pestle.

Loading the Capillary Tube: The open end of a capillary tube is tapped into the powdered
sample, packing a small amount (2-3 mm in height) into the sealed end. The tube is then
tapped gently on a hard surface or dropped through a long glass tube to compact the sample
at the bottom.

Measurement: The loaded capillary tube is placed into the heating block of the melting point
apparatus alongside a calibrated thermometer.

Heating: The sample is heated rapidly to a temperature approximately 10-15 °C below the
expected melting point. The heating rate is then reduced to 1-2 °C per minute to allow for
thermal equilibrium.

Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire sample becomes a clear
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liquid is recorded as the end of the melting range. A pure substance will have a sharp melting
range of 1-2 °C.

Determination of Boiling Point

Simple distillation is a standard method for determining the boiling point of a liquid and can also
serve as a purification step.[8]

Apparatus:

e Round-bottom flask (50 mL)

« Distillation head (still head) with a condenser
e Thermometer and adapter

e Receiving flask

e Heating mantle or oil bath

 Boiling chips

e Clamps and stands

Procedure:

o Apparatus Setup: A simple distillation apparatus is assembled.[8] Approximately 10-15 mL of
3-Benzylpyridine is placed in the round-bottom flask along with a few boiling chips to
ensure smooth boiling.

o Thermometer Placement: The thermometer is positioned in the distillation head so that the
top of the mercury bulb is level with the bottom of the side arm leading to the condenser. This
ensures an accurate reading of the vapor temperature.

o Heating: The flask is gently heated. As the liquid boils, the vapor will rise and surround the
thermometer bulb.
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e Observation: The temperature will rise and then stabilize as the vapor condenses in the
condenser and drips into the receiving flask. This stable temperature is recorded as the
boiling point.

o Data Collection: The atmospheric pressure should be recorded, as the boiling point is
pressure-dependent. If the pressure is not at standard atmospheric pressure (760 mmHg), a
correction may be necessary.

Determination of Density

The density of a liquid can be determined by measuring the mass of a known volume.

Apparatus:

Pycnometer (a small glass flask of a specific, accurately known volume) or a graduated
cylinder and an analytical balance.

Analytical balance

Thermometer

Water bath (for temperature control)
Procedure using a Pycnometer:

o Mass of Empty Pycnometer: The clean, dry pycnometer is weighed accurately on an
analytical balance.

 Filling the Pycnometer: The pycnometer is filled with 3-Benzylpyridine, ensuring no air
bubbles are trapped. The stopper is inserted, and any excess liquid is carefully wiped from
the outside.

o Temperature Equilibration: The filled pycnometer is placed in a water bath at a constant,
known temperature (e.g., 20 °C or 25 °C) until it reaches thermal equilibrium.

o Mass of Filled Pycnometer: The pycnometer is removed from the bath, dried, and weighed
again.
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o Calculation: The mass of the 3-Benzylpyridine is determined by subtracting the mass of the
empty pycnometer. The density is then calculated by dividing the mass of the liquid by the
known volume of the pycnometer.

Determination of Refractive Index

The refractive index is a measure of how much light bends, or refracts, when it enters a
substance. It is a characteristic property that is also indicative of purity.

Apparatus:

Refractometer (e.g., Abbe refractometer)

Constant temperature water bath

Dropper or pipette

Lens paper and a suitable solvent (e.g., ethanol or acetone)

Procedure:

Calibration: The refractometer is calibrated using a standard liquid with a known refractive
index (e.qg., distilled water).

» Sample Application: A few drops of 3-Benzylpyridine are placed on the prism of the
refractometer using a clean dropper.

e Measurement: The prism is closed, and the instrument is adjusted to bring the dividing line
between the light and dark fields into sharp focus at the crosshairs of the eyepiece.

e Reading: The refractive index is read from the instrument's scale. The temperature at which
the measurement is taken must be recorded, as the refractive index is temperature-
dependent. This is typically done at 20 °C (n_D2°).

Determination of Solubility

A gualitative assessment of solubility is fundamental for understanding the compound's
behavior in various solvent systems.[9]
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Apparatus:

Test tubes and a test tube rack

Spatula or dropper

Vortex mixer (optional)

Various solvents (e.g., water, ethanol, diethyl ether, hexane, toluene)

Procedure:

Sample and Solvent: A small, measured amount of 3-Benzylpyridine (e.g., 50 mg or a few
drops) is placed in a test tube.

o Solvent Addition: A measured volume of the solvent (e.g., 1 mL) is added to the test tube.

e Mixing: The mixture is agitated thoroughly (e.g., by flicking the test tube or using a vortex
mixer) for a minute or two.

o Observation: The mixture is observed to determine if the solute has completely dissolved. If it
has, the compound is classified as soluble. If a significant portion remains undissolved, it is
classified as sparingly soluble or insoluble.

o Systematic Testing: This process is repeated with a range of solvents of varying polarities to
build a solubility profile.

Visualizations
Workflow for Physical Property Characterization

The following diagram illustrates a logical workflow for the experimental determination of the
key physical properties of an organic compound such as 3-Benzylpyridine.
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Caption: Workflow for the characterization of 3-Benzylpyridine's physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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